Cas no 1107663-77-3 (4-(Chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole)

4-(Chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole is a heterocyclic compound featuring a chloromethyl-substituted oxazole core with a thiophene moiety at the 2-position. This structure offers versatility as a synthetic intermediate in organic and medicinal chemistry, particularly in the development of pharmacologically active molecules. The chloromethyl group provides a reactive handle for further functionalization, enabling nucleophilic substitution or cross-coupling reactions. The thiophene ring enhances electronic diversity, making it valuable for constructing complex heterocyclic systems. Its stability under standard conditions ensures ease of handling in laboratory settings. This compound is particularly useful in the synthesis of agrochemicals, pharmaceuticals, and materials science applications requiring tailored heteroaromatic frameworks.
4-(Chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole structure
1107663-77-3 structure
Product Name:4-(Chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole
CAS No:1107663-77-3
MF:C9H8ClNOS
MW:213.683919906616
CID:5055194
Update Time:2025-06-08

4-(Chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

    • 4-(chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole
    • NE42238
    • 4-(chloromethyl)-5-methyl-2-thiophen-3-yl-1,3-oxazole
    • 4-(Chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole
    • Inchi: 1S/C9H8ClNOS/c1-6-8(4-10)11-9(12-6)7-2-3-13-5-7/h2-3,5H,4H2,1H3
    • InChI Key: NTZYYXVEAWDWCR-UHFFFAOYSA-N
    • SMILES: ClCC1=C(C)OC(C2=CSC=C2)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 181
  • XLogP3: 2.5
  • Topological Polar Surface Area: 54.3

4-(Chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B421010-10mg
4-(Chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole
1107663-77-3
10mg
$ 50.00 2022-06-07
TRC
B421010-50mg
4-(Chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole
1107663-77-3
50mg
$ 160.00 2022-06-07
TRC
B421010-100mg
4-(Chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole
1107663-77-3
100mg
$ 250.00 2022-06-07
Enamine
EN300-65381-0.05g
4-(chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole
1107663-77-3 94%
0.05g
$135.0 2023-02-13
Enamine
EN300-65381-0.1g
4-(chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole
1107663-77-3 94%
0.1g
$202.0 2023-02-13
Enamine
EN300-65381-0.25g
4-(chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole
1107663-77-3 94%
0.25g
$288.0 2023-02-13
Enamine
EN300-65381-0.5g
4-(chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole
1107663-77-3 94%
0.5g
$480.0 2023-02-13
Enamine
EN300-65381-1.0g
4-(chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole
1107663-77-3 94%
1.0g
$614.0 2023-02-13
Enamine
EN300-65381-2.5g
4-(chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole
1107663-77-3 94%
2.5g
$1202.0 2023-02-13
Enamine
EN300-65381-5.0g
4-(chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole
1107663-77-3 94%
5.0g
$1779.0 2023-02-13

Additional information on 4-(Chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole

Recent Advances in the Study of 4-(Chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole (CAS: 1107663-77-3)

The compound 4-(Chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole (CAS: 1107663-77-3) has recently emerged as a promising scaffold in medicinal chemistry due to its unique structural features and potential biological activities. This heterocyclic compound, containing both oxazole and thiophene moieties, has attracted significant attention from researchers in drug discovery and development. Recent studies have focused on exploring its synthetic routes, physicochemical properties, and potential applications in various therapeutic areas.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of this compound through a modified Hantzsch oxazole synthesis pathway. The researchers optimized the reaction conditions to achieve a yield of 78% with high purity (>98%). The study also characterized the compound's stability under various pH conditions, showing remarkable stability in acidic environments but moderate degradation in basic conditions (pH > 9). These findings are particularly relevant for pharmaceutical formulation considerations.

Recent pharmacological investigations have revealed that 4-(Chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole exhibits interesting kinase inhibitory activity. A 2024 preprint publication on bioRxiv reported its moderate inhibitory effects (IC50 = 1.2 μM) against JAK3 kinase, suggesting potential applications in inflammatory diseases. The chloromethyl group at the 4-position appears to be crucial for this activity, as demonstrated by structure-activity relationship (SAR) studies comparing various derivatives.

In drug discovery applications, this compound has shown utility as a versatile synthetic intermediate. Several research groups have utilized it as a key building block for the development of more complex molecules targeting G protein-coupled receptors (GPCRs). A recent patent application (WO2023/154672) describes its use in the synthesis of novel antipsychotic candidates, where the oxazole-thiophene core contributes to improved blood-brain barrier penetration compared to traditional scaffolds.

The compound's safety profile has been preliminarily assessed in recent toxicological studies. In vitro cytotoxicity screening against human hepatocytes showed moderate toxicity at concentrations above 50 μM, suggesting a reasonable therapeutic window for potential drug candidates derived from this scaffold. However, researchers caution that the reactive chloromethyl group may require further modification or protection strategies to improve safety profiles in clinical applications.

Future research directions for 1107663-77-3 include exploration of its potential in targeted drug delivery systems, as the thiophene moiety offers conjugation possibilities for nanoparticle functionalization. Additionally, computational studies predict favorable binding interactions with several cancer-related targets, warranting further experimental validation. The compound's unique combination of aromatic systems and reactive handles positions it as a valuable tool in modern medicinal chemistry and chemical biology research.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.